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Sarcosine, N-

(phosphonoamidino)-, dipotassium

salt

Cat. No.: B102907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical characteristics

of creatine phosphate dipotassium salt. The information is curated to be a vital resource for

researchers, scientists, and professionals involved in drug development and various scientific

applications of this high-energy phosphate compound.

Introduction
Creatine phosphate, in its dipotassium salt form (C₄H₈K₂N₃O₅P), is a crucial molecule in

cellular bioenergetics.[1] It serves as a rapidly available reserve of high-energy phosphate for

the regeneration of adenosine triphosphate (ATP) in tissues with high and fluctuating energy

demands, such as skeletal muscle and the brain.[2][3][4][5] The transfer of a phosphate group

from creatine phosphate to adenosine diphosphate (ADP) is a key reaction catalyzed by the

enzyme creatine kinase, forming the basis of the creatine-creatine phosphate energy shuttle.[1]

This guide delves into the essential physicochemical properties, analytical methodologies for its

characterization, and its central role in cellular signaling pathways.
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The physicochemical properties of creatine phosphate dipotassium salt are summarized in the

tables below, providing a clear and structured presentation of quantitative data for easy

reference and comparison.

Table 1: General Physicochemical Properties
Property Value Reference(s)

Chemical Name

N-

[imino(phosphonoamino)methy

l]-N-methyl-glycine,

dipotassium salt

[1]

Synonyms
Phosphocreatine, 2K; Creatine

Phosphate, Dipotassium Salt
[1]

CAS Number 18838-38-5 [1]

Molecular Formula C₄H₈K₂N₃O₅P [1]

Molecular Weight 287.29 g/mol [1]

Appearance White solid/crystalline powder [1]

Purity ≥98% (by TLC) [1]

Table 2: Solubility and pH
Property Value Reference(s)

Solubility in Water 5 mg/mL [1]

Solubility in PBS (pH 7.2) 5 mg/mL [6]

pH (in solution)

Data not readily available for

the dipotassium salt. Creatine

solutions are generally near

neutral pH.

[7]

Table 3: Thermal and Stability Properties
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Property Value Reference(s)

Melting Point
>175°C (decomposes) for

creatine phosphate
[8]

Flash Point 268.5 °C (515.3 °F) [1]

Storage Temperature -20°C [1]

Hygroscopicity Hygroscopic solid [9]

Stability in Solution

Unstable in acidic conditions;

hydrolysis is slow under

slightly alkaline conditions

(e.g., pH 7.8). Stock solutions

are stable for up to 3 months

at -20°C.

[9]

Degradation

Degrades to creatinine, with

the rate increasing at lower pH

and higher temperatures.

[7][10]

Experimental Protocols
Detailed methodologies are crucial for the accurate characterization of creatine phosphate

dipotassium salt. Below are representative experimental protocols for key analytical

procedures.

High-Performance Liquid Chromatography (HPLC) for
Purity and Stability Analysis
A stability-indicating HPLC method is essential for determining the purity of creatine phosphate

and quantifying its degradation products, primarily creatinine.

Principle: This method separates creatine phosphate from its impurities and degradation

products on a reverse-phase column. The concentration of each component is determined by

UV detection.

Instrumentation and Reagents:
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HPLC system with a UV detector

Hypersil BDS C18 column (250 × 4.6 mm, 5 μm) or equivalent

Mobile Phase: An aqueous solution containing 0.2% (w/v) tetrabutylammonium hydroxide

and 0.2% (w/v) monopotassium phosphate, adjusted to pH 6.6 with orthophosphoric acid.

[11]

Diluent: An aqueous solution containing 0.2% (w/v) tetrabutylammonium hydroxide and 0.2%

(w/v) monopotassium phosphate, adjusted to pH 9.0.[11]

Creatine phosphate dipotassium salt reference standard

Creatinine reference standard

Procedure:

Standard Preparation: Prepare a stock solution of the creatine phosphate dipotassium salt

reference standard in the diluent. Prepare a series of working standards by diluting the stock

solution to known concentrations. Similarly, prepare a stock solution and working standards

for creatinine.

Sample Preparation: Accurately weigh and dissolve the creatine phosphate dipotassium salt

sample in the diluent to a known concentration.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Column temperature: 30°C

Detection wavelength: 210 nm

Injection volume: 20 µL

Analysis: Inject the standard and sample solutions into the HPLC system.
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Quantification: Identify the peaks of creatine phosphate and creatinine based on their

retention times compared to the standards. Calculate the concentration of each component

in the sample by comparing the peak areas with the calibration curve generated from the

standard solutions.

Determination of Melting Point
Principle: The melting point is determined by observing the temperature at which the crystalline

solid transitions to a liquid. For creatine phosphate, decomposition occurs at the melting point.

Instrumentation:

Melting point apparatus with a calibrated thermometer or digital temperature sensor.

Capillary tubes.

Procedure:

Ensure the melting point apparatus is calibrated.

Finely powder the creatine phosphate dipotassium salt sample.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting

point.

Observe the sample and record the temperature range from the point at which the first drop

of liquid appears to the point at which the entire sample has melted or decomposed. For

creatine phosphate, the temperature at which decomposition begins should be noted.[8]

Signaling Pathways and Biological Role
Creatine phosphate plays a central role in cellular energy homeostasis through the creatine

kinase (CK) system. This system is not merely a simple energy reservoir but a complex,

regulated pathway that is integral to cellular function.
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The Creatine Kinase/Phosphocreatine Shuttle
The primary function of creatine phosphate is to act as a temporal and spatial energy buffer.

The creatine kinase/phosphocreatine shuttle facilitates the transfer of high-energy phosphate

from mitochondria, where ATP is produced, to subcellular sites of high ATP consumption.
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Caption: The Creatine Kinase/Phosphocreatine Energy Shuttle.

Regulation and Interaction with Other Pathways
The expression of creatine kinase is tightly regulated, particularly in muscle cells, by upstream

elements including muscle-specific enhancers.[12][13] The creatine kinase system also

interacts with other key signaling pathways that govern cell growth and metabolism. For

instance, creatine supplementation has been shown to influence the Akt/mTOR pathway, a

central regulator of muscle protein synthesis.[3] This suggests that beyond its role in energy

buffering, creatine metabolism can impact anabolic signaling.
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Caption: Regulation and Signaling Interactions of Creatine Metabolism.

Conclusion
Creatine phosphate dipotassium salt is a well-characterized molecule with defined

physicochemical properties that are critical to its function as a high-energy phosphate donor.

Understanding these characteristics, along with the appropriate analytical methodologies, is

essential for its application in research and drug development. Its central role in the creatine

kinase signaling pathway highlights its importance in cellular energetics and its potential as a

therapeutic agent in conditions associated with impaired energy metabolism. This guide

provides a foundational resource for scientists and researchers working with this vital

biomolecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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